Cas no 2640889-23-0 (6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile)

6-{4-[6-Cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile is a heterocyclic compound featuring a pyrimidine core linked to a pyridine moiety via a piperazine bridge. The cyclopropyl and methylsulfanyl substituents enhance its steric and electronic properties, making it a versatile intermediate in medicinal chemistry and drug discovery. Its structural complexity offers potential for selective binding interactions, particularly in kinase inhibition or receptor modulation. The carbonitrile group further expands its utility as a synthetic precursor for derivatization. This compound is valued for its well-defined reactivity and potential applications in the development of biologically active molecules, particularly in targeting enzyme or protein interactions.
6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile structure
2640889-23-0 structure
Product Name:6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile
CAS No:2640889-23-0
MF:C18H20N6S
MW:352.456601142883
CID:5316808
Update Time:2025-06-14

6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-[4-[6-Cyclopropyl-2-(methylthio)-4-pyrimidinyl]-1-piperazinyl]-3-pyridinecarbonitrile (ACI)
    • 6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile
    • Inchi: 1S/C18H20N6S/c1-25-18-21-15(14-3-4-14)10-17(22-18)24-8-6-23(7-9-24)16-5-2-13(11-19)12-20-16/h2,5,10,12,14H,3-4,6-9H2,1H3
    • InChI Key: FEIOASHSKFBWMK-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(N2CCN(C3C=C(C4CC4)N=C(SC)N=3)CC2)=NC=1

6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6792-0356-2μmol
6-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
2640889-23-0
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F6792-0356-20μmol
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F6792-0356-1mg
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F6792-0356-2mg
6-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
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Life Chemicals
F6792-0356-3mg
6-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
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6-{4-[6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-yl]piperazin-1-yl}pyridine-3-carbonitrile
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Life Chemicals
F6792-0356-10mg
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$118.5 2023-09-07

6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile Related Literature

Additional information on 6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile

Comprehensive Overview of 6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2640889-23-0)

The compound 6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile (CAS No. 2640889-23-0) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structural features, including a pyrimidine core, a piperazine linker, and a pyridine-3-carbonitrile moiety, make it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by the need for more effective and selective treatments. The cyclopropyl and methylsulfanyl groups in this compound contribute to its metabolic stability and binding affinity, which are critical factors in drug development. These attributes align with current trends in precision medicine, where structure-activity relationship (SAR) studies are pivotal for optimizing therapeutic efficacy. The compound's CAS No. 2640889-23-0 serves as a unique identifier, facilitating its integration into global chemical databases and research workflows.

From a synthetic chemistry perspective, the preparation of 6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile involves multi-step organic transformations, including nucleophilic substitutions and cyclization reactions. Its piperazine linker is a common pharmacophore found in many FDA-approved drugs, underscoring its versatility in drug design. The compound's pyridine-3-carbonitrile group further enhances its potential as a building block for fragment-based drug discovery, a strategy increasingly adopted by pharmaceutical companies to accelerate lead optimization.

The pharmacological profile of this compound is under active investigation, with preliminary studies suggesting its applicability in modulating specific signaling pathways. For instance, its pyrimidine core resembles the structure of known kinase inhibitors, making it a subject of interest in cancer research. Additionally, the methylsulfanyl substituent may influence the compound's pharmacokinetic properties, such as solubility and bioavailability, which are hot topics in modern drug formulation. These aspects are particularly relevant to researchers exploring drug repurposing and combination therapies, two areas that have gained traction in recent years.

Beyond its potential therapeutic applications, 6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile also serves as a valuable tool in chemical biology. Its well-defined structure and functional groups make it suitable for probing enzyme mechanisms and protein-ligand interactions. This aligns with the growing emphasis on chemical probes in academic and industrial research, where understanding molecular targets is essential for advancing drug discovery. The compound's CAS No. 2640889-23-0 ensures traceability and reproducibility, key requirements in high-throughput screening campaigns.

In summary, 6-{4-6-cyclopropyl-2-(methylsulfanyl)pyrimidin-4-ylpiperazin-1-yl}pyridine-3-carbonitrile represents a compelling example of modern medicinal chemistry. Its intricate architecture, combined with its potential biological activities, positions it as a molecule of interest for both academic and industrial researchers. As the scientific community continues to explore its applications, this compound is likely to play a pivotal role in the development of next-generation therapeutics, particularly in areas such as kinase inhibition and targeted drug delivery.

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